molecular formula C14H10N4 B8766938 7-Amino-2-phenylimidazo[1,2-A]pyridine-6-carbonitrile

7-Amino-2-phenylimidazo[1,2-A]pyridine-6-carbonitrile

Cat. No.: B8766938
M. Wt: 234.26 g/mol
InChI Key: UPOJUZJTPKPZJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Amino-2-phenylimidazo[1,2-A]pyridine-6-carbonitrile is a useful research compound. Its molecular formula is C14H10N4 and its molecular weight is 234.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H10N4

Molecular Weight

234.26 g/mol

IUPAC Name

7-amino-2-phenylimidazo[1,2-a]pyridine-6-carbonitrile

InChI

InChI=1S/C14H10N4/c15-7-11-8-18-9-13(10-4-2-1-3-5-10)17-14(18)6-12(11)16/h1-6,8-9H,16H2

InChI Key

UPOJUZJTPKPZJP-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CN3C=C(C(=CC3=N2)N)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Bromoacetophenone (1.11 g, 5.6 mmol) and NaHCO3 (470 mg) were added to a solution of 3-cyano-4,6-diaminopyridine (500 mg, 3.7 mmol) in methanol (7.5 ml), and the mixture was heated to reflux overnight. Upon cooling, water (4 ml) was added and the precipitate was filtered and dried under vacuum to give a first crop of the desired product. The filtrate was evaporated, the residue was taken up in ethyl acetate (20 ml) and washed (water, brine). The organic layer was dried (Na2SO4) and evaporated. The residue was purified by column chromatography (silica gel, heptane:ethyl acetate=100:0-50:50) to give a second crop of the desired product. The combined crops gave the title compound (350 mg, 40%). MS (m/e)=235.1 [M+H+].
Quantity
1.11 g
Type
reactant
Reaction Step One
Quantity
470 mg
Type
reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
7.5 mL
Type
solvent
Reaction Step One
Name
Quantity
4 mL
Type
reactant
Reaction Step Two

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